Cas no 2097978-88-4 (3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid)

• Product Name: 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid
• CAS No: 2097978-88-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5726801
• PubChem ID: 121201595
• Update Time: 2025-08-05

3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0032634
• 3-(4-(2-methoxyethyl)piperidin-1-yl)propanoic acid
• 2097978-88-4
• F1907-5305
• AKOS026709719
• 1-Piperidinepropanoic acid, 4-(2-methoxyethyl)-
• 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid

• Inchi： 1S/C11H21NO3/c1-15-9-5-10-2-6-12(7-3-10)8-4-11(13)14/h10H,2-9H2,1H3,(H,13,14)
• InChI Key： GRAIXZBIRKBOEE-UHFFFAOYSA-N
• SMILES： O(C)CCC1CCN(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±17.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid

3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2097978-88-4, commonly referred to as 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a piperidine ring, which is a six-membered saturated ring with one nitrogen atom, substituted at the 4-position with a 2-methoxyethyl group and at the 1-position with a propanoic acid moiety. This combination makes it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent studies have highlighted the importance of 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid in drug discovery and development. The piperidine ring is a common structural motif in many bioactive compounds, including pharmaceutical agents. The presence of the methoxy group introduces additional electronic effects, which can influence the compound's reactivity and bioavailability. Researchers have explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

One of the key areas of interest for 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid is its role in medicinal chemistry. The propanoic acid group can undergo various transformations, such as esterification or amidation, to generate derivatives with improved solubility or targeting capabilities. For instance, recent research has focused on converting this compound into amide derivatives to enhance its stability and absorption in biological systems. These derivatives have shown promise in preclinical studies as potential candidates for treating conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid has also found relevance in agrochemicals. The compound's structural flexibility allows it to serve as an intermediate in the synthesis of pesticides and herbicides. Scientists have reported that certain derivatives of this compound exhibit potent activity against agricultural pests, making them valuable candidates for sustainable crop protection.

The synthesis of 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid involves a multi-step process that typically starts with the preparation of the piperidine ring followed by substitution reactions to introduce the methoxyethyl and propanoic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an analytical standpoint, 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, 3-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid (CAS No. 2097978-88-4) is a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new facets of this compound's properties and utilities, its significance in the chemical sciences is expected to grow further.